Cas no 1021103-69-4 (3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine)

• Product Name: 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine
• CAS No: 1021103-69-4
• MF: C₂₃H₂₃FN₄O₃
• MW: 422.452128648758
• CID: 6317132
• PubChem ID: 42110692
• Update Time: 2025-05-26

3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine
• AKOS024496344
• (4-(6-(3,4-dimethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)(2-fluorophenyl)methanone
• VU0634334-1
• [4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]-(2-fluorophenyl)methanone
• 1021103-69-4
• F5088-1119

• Inchi： 1S/C23H23FN4O3/c1-30-20-9-7-16(15-21(20)31-2)19-8-10-22(26-25-19)27-11-13-28(14-12-27)23(29)17-5-3-4-6-18(17)24/h3-10,15H,11-14H2,1-2H3
• InChI Key： IVWVFPNNIOCPDY-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1CCN(C2=CC=C(C3C=CC(=C(C=3)OC)OC)N=N2)CC1)=O

Computed Properties

• Exact Mass: 422.17541877g/mol
• Monoisotopic Mass: 422.17541877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine

Introduction to Compound with CAS No. 1021103-69-4 and Product Name: 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine

The compound with the CAS number 1021103-69-4 and the product name 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a dimethoxyphenyl group and a fluorobenzoyl-piperazine moiety, make it a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of multifunctional scaffolds that can interact with multiple biological targets. The 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine structure exemplifies this concept by incorporating several pharmacophoric elements that could enhance its binding affinity and selectivity. The dimethoxyphenyl group is known for its ability to modulate receptor activity, while the fluorobenzoyl-piperazine moiety is often associated with central nervous system (CNS) pharmacology. These features collectively contribute to the compound's potential as an active pharmaceutical ingredient (API).

In the context of modern drug design, the integration of computational methods and high-throughput screening has accelerated the identification of novel compounds with therapeutic potential. The 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine has been subjected to various computational analyses to predict its binding interactions with biological targets. These studies have revealed that the compound exhibits favorable properties for further optimization, including a suitable balance between lipophilicity and polar surface area (PSA). Such characteristics are crucial for ensuring oral bioavailability and minimizing off-target effects.

The pharmaceutical industry has been increasingly interested in developing small molecules that can modulate neurotransmitter systems. The fluorobenzoyl-piperazine component of this compound suggests potential activity at serotonin receptors, which are implicated in a wide range of neurological disorders. Preclinical studies have demonstrated that similar scaffolds can exhibit anxiolytic, antidepressant, and antipsychotic effects. While further research is needed to fully elucidate the mechanism of action of 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine, these preliminary findings are encouraging.

Another important aspect of this compound is its structural complexity, which allows for diverse chemical modifications. The presence of both aromatic and heterocyclic rings provides multiple sites for functionalization, enabling medicinal chemists to tailor the molecule's properties for specific applications. For instance, derivatization of the dimethoxyphenyl group could alter its metabolic stability or receptor selectivity, while modifications to the fluorobenzoyl-piperazine moiety might enhance solubility or reduce toxicity.

The synthesis of 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently. These methods not only improve yield but also minimize byproduct formation, ensuring a higher purity of the final product.

In recent years, there has been a growing emphasis on green chemistry principles in pharmaceutical synthesis. The production of 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine has been optimized to reduce waste generation and energy consumption. Solvent recovery systems and catalytic processes have been implemented to align with sustainable practices. Such efforts are critical for ensuring that drug development remains environmentally responsible while maintaining high standards of quality.

The pharmacokinetic profile of any candidate drug is a key determinant of its clinical efficacy. Studies on related compounds have shown that molecules with similar structures exhibit moderate oral bioavailability and prolonged half-lives. These properties are advantageous for therapeutic applications where consistent blood levels are required. Further investigation into the metabolic fate of 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine will provide valuable insights into its safety and efficacy profile.

Collaborative efforts between academic researchers and industry scientists have been instrumental in advancing our understanding of this compound. Preclinical trials have utilized both in vitro and in vivo models to assess its biological activity across various disease pathways. These studies have revealed promising results in terms of target engagement and physiological response modulation. The data generated from these experiments will guide future clinical development strategies.

The regulatory landscape for new drug candidates is stringent but well-defined, ensuring that only safe and effective therapies reach patients. Regulatory agencies require comprehensive data on a compound's chemical properties, pharmacological effects, and toxicological profile before approval can be granted. The robust characterization of 3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine, including its spectroscopic data and stability under various conditions, will be essential for meeting these requirements.

In conclusion,3-(3,4-dimethoxyphenyl)-6-[4-(2-fluorobenzoyl)piperazin-1-yl]pyridazine (CAS No. 1021103-69-4) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple disease areas. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development. Continued research efforts will be necessary to fully realize its clinical potential while adhering to regulatory standards and sustainable practices.